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These application notes provide a detailed, step-by-step protocol for the preparation of BG11
medium, a widely used growth medium for the cultivation of cyanobacteria and other algae.
The following sections outline the necessary stock solutions, preparation of the final medium,
and sterilization procedures.

Introduction

BG11 medium is a buffered, broad-spectrum medium suitable for maintaining and growing a
diverse range of freshwater cyanobacteria.[1] Its defined composition of macronutrients,
micronutrients, and trace metals supports robust photoautotrophic growth.[1] Accurate
preparation of this medium is critical for reproducible experimental results in research and
development, including applications in biofuel research, drug discovery, and toxicology studies.

Materials and Reagents

Ensure all chemicals are of analytical grade or higher. Deionized (DI) or distilled water should
be used for the preparation of all solutions.
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Experimental Protocols

The preparation of BG11 medium involves the creation of several stock solutions, which are
then combined to create the final working medium. This approach prevents the precipitation of
salts and allows for easier and more consistent preparation.

Preparation of Stock Solutions

It is recommended to prepare concentrated stock solutions of the different components and
store them appropriately.[2] When preparing stock solutions, dissolve each constituent

completely before adding the next.[2]

Table 1: Macronutrient and Chelator Stock Solutions
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Concentration

Stock Solution  Chemical Formula Storage
(g/L)
1. Sodium Nitrate  Sodium Nitrate NaNO:s 150 Refrigerator
] ] Dipotassium
2. Dipotassium )
Hydrogen K2HPOa4 40 Refrigerator
Phosphate
Phosphate
] Magnesium
3. Magnesium ]
Sulfate MgSOa4-7H20 75 Refrigerator
Sulfate
Heptahydrate
4. Calcium Calcium Chloride ]
) ] CaClz-2H20 36 Refrigerator
Chloride Dihydrate
5. Citric Acid Citric Acid CeHsO7 6 Refrigerator
6. Ferric Ferric Refrigerator,
Ammonium Ammonium CeH11FeNO7 6 protected from
Citrate Citrate light
Ethylenediaminet
7. EDTA etraacetic acid C10H14N2Naz20s: )
o o Refrigerator
(Disodium salt) disodium salt 2H20
dihydrate
8. Sodium Sodium _
Na2COs 20 Refrigerator
Carbonate Carbonate

Protocol for Stock Solution Preparation:

For each stock solution, weigh the indicated amount of the chemical.

Dissolve the chemical in approximately 800 mL of deionized water in a 1 L volumetric flask.

Once fully dissolved, bring the final volume to 1 L with deionized water.

Store each stock solution in a clearly labeled, sterile container in the refrigerator. The Ferric

Ammonium Citrate solution should be stored in a dark bottle.[2]
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Preparation of Trace Metal Stock Solution

A combined trace metal solution is used to provide essential micronutrients.

Table 2: BG11 Trace Metal Solution Composition

Chemical Formula Concentration (g/L)
Boric Acid HsBOs 2.86
Manganese(ll) Chloride

MnCl2-4H20 181
Tetrahydrate
Zinc Sulfate Heptahydrate ZnS04-7H20 0.222
Sodium Molybdate Dihydrate Na=Mo00a4-2H20 0.39
Copper(Il) Sulfate

CuSO0a4-5H20 0.079
Pentahydrate
Cobalt(Il) Nitrate Hexahydrate Co(NOs3)2:6H20 0.0494

Protocol for Trace Metal Stock Solution Preparation:

e Add each of the constituents separately to approximately 800 mL of deionized water,
ensuring each is fully dissolved before adding the next.[2]

e Once all components are dissolved, bring the final volume to 1 L with deionized water.

» Store the trace metal solution in a sterile container in the refrigerator.

Preparation of Final BG11 Medium (1 Liter)

The final medium is prepared by diluting the stock solutions.

Table 3: Final BG11 Medium Composition
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Stock Solution

Volume to add per 1 L of
final medium

Final Concentration

1. Sodium Nitrate 10 mL 1.5¢g/L

2. Dipotassium Phosphate 1mL 0.04 g/L
3. Magnesium Sulfate 1mL 0.075 g/L
4. Calcium Chloride 1mL 0.036 g/L
5. Citric Acid 1mL 0.006 g/L
6. Ferric Ammonium Citrate 1mL 0.006 g/L
7. EDTA (Disodium salt) 1mL 0.001 g/L
8. Sodium Carbonate 1mL 0.02 g/L
Trace Metal Solution 1mL

Protocol for Final BG11 Medium Preparation:

o Start with approximately 950 mL of deionized water in a 1 L flask or beaker.

» While stirring, add the specified volume of each stock solution in the order listed in Table 3.

[3] Itis crucial to add the components in the correct order to prevent precipitation.

Bring the final volume to 1 L with deionized water.

¢ Adjust the pH of the medium to 7.1-7.4 using 1 M HCIl or 1 M NaOH as needed.[2][4]

Dispense the medium into appropriate culture vessels (e.g., flasks, tubes).

« Sterilize the medium by autoclaving at 121°C (15 psi) for 15-20 minutes.[1][2]

e Allow the medium to cool to room temperature before use.

For the preparation of solid BG11 medium, add 10-15 g of agar per liter of medium before

autoclaving.[3]
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Workflow and Diagrams

The following diagram illustrates the workflow for preparing BG11 medium.

Click to download full resolution via product page
BG11 Medium Preparation Workflow

Quality Control

» Visually inspect the final sterilized medium for any signs of precipitation.
e Confirm the final pH of the medium after cooling.

» For critical applications, it is advisable to test each new batch of medium with a reference
culture to ensure it supports normal growth.

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves, when handling chemicals.

o Use a fume hood when weighing powdered chemicals to avoid inhalation.
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o Exercise caution when operating the autoclave.

By following these detailed protocols, researchers can consistently prepare high-quality BG11
medium for their experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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